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Compound of Interest

Compound Name:
6-Acetonyl-N-methyl-

dihydrodecarine

Cat. No.: B595266 Get Quote

Preparation of Stock Solutions: 6-Acetonyl-N-
methyl-dihydrodecarine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of 6-
Acetonyl-N-methyl-dihydrodecarine, a natural alkaloid with potential applications in drug

discovery. Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results.

Compound Information
6-Acetonyl-N-methyl-dihydrodecarine is a benzophenanthridine alkaloid that has been

isolated from plants of the Zanthoxylum genus. It has demonstrated biological activities,

including mosquito larvicidal effects and inhibitory action against monoamine oxidases and

cholinesterases.
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Property Value

CAS Number 1253740-09-8

Molecular Formula C₂₃H₂₁NO₅

Molecular Weight 391.42 g/mol [1][2]

Appearance Yellow powder[1]

Solubility

Soluble in Dimethyl sulfoxide (DMSO),

Chloroform, Dichloromethane, Ethyl Acetate,

and Acetone.[1][3]

Materials and Equipment
Materials:

6-Acetonyl-N-methyl-dihydrodecarine (purity >95%)

Dimethyl sulfoxide (DMSO), anhydrous, ACS grade or higher

Sterile, amber glass vials with screw caps

Sterile, polypropylene microcentrifuge tubes

Equipment:

Analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 6-Acetonyl-N-methyl-
dihydrodecarine in DMSO. This concentration is a common starting point for subsequent

dilutions for in vitro and in vivo experiments.

3.1. Calculations

To prepare a 10 mM stock solution, the required mass of the compound and volume of the

solvent must be calculated. The molecular weight of 6-Acetonyl-N-methyl-dihydrodecarine is

391.42 g/mol .

Formula for calculating mass: Mass (mg) = Desired Concentration (mM) x Desired Volume

(mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution: Mass (mg) = 10 mM x 1 mL x 391.42

g/mol = 3.9142 mg

3.2. Step-by-Step Procedure

Tare the Weighing Vessel: On an analytical balance, place a sterile microcentrifuge tube and

tare the balance to zero.

Weigh the Compound: Carefully weigh approximately 3.91 mg of 6-Acetonyl-N-methyl-
dihydrodecarine powder into the tared microcentrifuge tube. Record the exact weight.

Add Solvent: Based on the actual weight of the compound, calculate the precise volume of

DMSO required to achieve a 10 mM concentration.

Formula: Volume (mL) = [Mass (mg) / 391.42 ( g/mol )] / 10 (mM)

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the compound.

Dissolution:
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Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all solid has dissolved. If necessary, sonicate

the tube for 5-10 minutes in a water bath sonicator.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber glass vials or polypropylene tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.

Based on supplier information, solutions can be stored for up to 24 months at 2-8°C,

though colder temperatures are generally preferred for long-term stability. Whenever

possible, prepare and use solutions on the same day.

Safety Precautions
Handle 6-Acetonyl-N-methyl-dihydrodecarine in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, to

prevent skin and eye contact.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the preparation of the 6-Acetonyl-N-methyl-
dihydrodecarine stock solution.

Start Calculate Mass and
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Click to download full resolution via product page

Caption: Workflow for preparing 6-Acetonyl-N-methyl-dihydrodecarine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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